4-(4-Fluoro-3-methylphenyl)-2-methylphenol

• IUPAC Name: 4-(4-fluoro-3-methylphenyl)-2-methylphenol
• InChI: InChI=1S/C14H13FO/c1-9-7-11(3-5-13(9)15)12-4-6-14(16)10(2)8-12/h3-8,16H,1-2H3
• InChI Key: AAROFLYTMOAHCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)F)C)O
• Molecular Formula: C14H13FO
• DSSTOX Substance ID: DTXSID70683748
• Molecular Weight: 216.25 g/mol
• CAS No.: 1261894-38-5

Description

4-(4-Fluoro-3-methylphenyl)-2-methylphenol is an organic compound characterized by the presence of a fluorine atom and a methyl group attached to a phenyl ring, which is further connected to a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Fluoro-3-methylphenyl)-2-methylphenol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 4-fluoro-3-methylphenol and 2-methylphenol.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as sodium hydroxide or potassium carbonate to facilitate the formation of the desired product.

Catalysts: Catalysts such as palladium on carbon (Pd/C) may be used to enhance the reaction efficiency.

Solvents: Common solvents include ethanol, methanol, or dimethyl sulfoxide (DMSO).

Industrial Production Methods

In an industrial setting, the production of 4-(4-Fluoro-3-methylphenyl)-2-methylphenol may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(4-Fluoro-3-methylphenyl)-2-methylphenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction: The compound can be reduced to form hydroquinones.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of hydroquinones.

Substitution: Formation of substituted phenols.

Scientific Research Applications

4-(4-Fluoro-3-methylphenyl)-2-methylphenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 4-(4-Fluoro-3-methylphenyl)-2-methylphenol involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the fluorine atom enhances its binding affinity and selectivity towards these targets, leading to the modulation of biological pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-Fluoro-3-methylphenyl isocyanate
• 4-Fluoro-3-methylphenylboronic acid
• 4-Fluoro-3-methylphenyl-2-pyrrolidin-1-ylpentan-1-one

Uniqueness

4-(4-Fluoro-3-methylphenyl)-2-methylphenol is unique due to the combination of its structural features, including the fluorine atom and the hydroxyl group. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.